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This guide provides an objective comparison of the hydration behavior of different calcium
aluminate phases—Mayenite (C12A7), Monocalcium Aluminate (CA), and Dicalcium
Aluminate (CAz2)—at various temperatures. The information presented is supported by
experimental data from peer-reviewed scientific literature, offering insights into the reaction
kinetics, hydration products, and experimental methodologies used in their characterization.

Overview of Calcium Aluminate Hydration

Calcium aluminate cements (CACs) are valued for their rapid hardening properties and ability
to withstand high temperatures. Their performance is intrinsically linked to the hydration
characteristics of their constituent phases. The primary phases in these cements include Ci12A7,
CA, and CA:. The hydration of these phases is a complex process influenced significantly by
temperature, which dictates the nature of the hydrated species formed and the rate of reaction.

The fundamental process of hydration for calcium aluminates involves the dissolution of the
anhydrous mineral phases upon contact with water, leading to a supersaturated solution from
which hydrated species precipitate.[1] This process is exothermic and can be monitored using
techniques such as isothermal calorimetry.[1]

Comparative Analysis of Hydration Products
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The crystalline phases formed during the hydration of C12A7, CA, and CA:z are highly

dependent on the curing temperature. These products directly influence the mechanical

properties and stability of the hydrated material.

Nomenclature of Cement Chemistry:

e C:Cal

e A: AlO3

e H: H20

Table 1: Hydration Products of Calcium Aluminate Phases at Different Temperatures

Major Hydration Minor/Metastable

Anhydrous Phase Temperature .
Products Hydration Products

C12A7 (Mayenite) 20°C C2AHs, CAH10
30°C C2AHs CAH:1o disappears
60°C Cs3AHs, AHs (Gibbsite)
CA (Monocalcium

) < 20°C CAH1o
Aluminate)
21°C - 30°C C2AHs, AHs (Gibbsite)  CAH1o
> 30°C C3AHe, AHs (Gibbsite)  C2AHs

CA: (Dicalcium

Aluminate)

20°C - 60°C

CsAHe (Katoite), AH3
(Gibbsite)

Data compiled from multiple sources.[1][2]

At lower temperatures, metastable hexagonal hydrates such as CAHi0 and C2AHs are the

predominant products. As the temperature increases, these convert to the stable cubic hydrate,

Cs3AHs (hydrogarnet), and gibbsite (AHs).[1] This conversion is a critical aspect of calcium

aluminate cement chemistry, as it can lead to changes in volume and porosity, affecting the

material's strength and durability.
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Hydration Kinetics: The Effect of Temperature

Temperature is a critical factor accelerating the hydration of calcium aluminate phases. Higher
temperatures generally lead to an increased rate of reaction and a shorter induction period.[2]
Isothermal calorimetry is a key technique used to study these kinetics by measuring the heat
flow from the sample as hydration proceeds.

Table 2: Summary of Kinetic Observations from Isothermal Calorimetry

Anhydrous Phase Temperature Observation

Increased reactivity and a
C12A7 & CA2 20°C - 60°C decrease in the initial period of
hydration.[2]

The main hydration peak is
CA 10°C - 30°C delayed with increasing
temperature.

40°C A very rapid and intense
hydration peak is observed.

Higher water-to-cement ratios can also influence the heat evolved during hydration, generally
leading to a greater heat release at later stages due to the increased availability of water for

reaction.

Experimental Protocols

To ensure the reproducibility and accuracy of studies on calcium aluminate hydration, detailed
and consistent experimental protocols are essential. The following summarizes the key
methodologies cited in the literature.

Synthesis of Pure Calcium Aluminate Phases

For fundamental studies, pure calcium aluminate phases are synthesized to avoid the
complexities of commercial cement compositions.
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» Solid-State Reaction: Stoichiometric mixtures of high-purity CaO and Al2Os are repeatedly
ground and sintered at high temperatures. For instance, CA and CsA can be synthesized at
1450°C, CA:z at 1600°C, and C12A7 at 1360°C.[3][4] The purity of the synthesized phases is
typically verified using X-ray Diffraction (XRD).[3][4]

e Sol-Gel Method: This technique involves the use of nitrate salts of calcium and aluminum as
precursors to prepare nano-sized oxide composites, which are then calcined at specific
temperatures to form the desired calcium aluminate phases.[5]

Hydration and Curing

o Sample Preparation: The anhydrous calcium aluminate powder is mixed with a specific
water-to-cement (w/c) ratio. For pastes, a w/c ratio of 1.0 is often used for complete
hydration.[6]

o Curing: The prepared pastes are cured in sealed containers at controlled temperatures (e.g.,
5°C, 20°C, 40°C) for specific durations (e.g., 3 days) to allow for hydration.[6]

Analytical Techniques

 |sothermal Calorimetry: This technique measures the heat flow from a cement paste at a
constant temperature, providing data on the rate and total heat of hydration.[2] A typical
setup involves placing a freshly mixed paste into a calorimeter and monitoring the heat
evolution over time.

» X-ray Diffraction (XRD): XRD is used to identify the crystalline phases present in the
anhydrous and hydrated samples.[2][6] Quantitative phase analysis, often employing
Rietveld refinement, can determine the amount of each phase present, allowing for the
calculation of the degree of hydration.[7]

e Scanning Electron Microscopy (SEM): SEM provides high-resolution images of the
microstructure of the hydrated cement paste, revealing the morphology and distribution of
the hydration products.[6]

Visualizing Experimental and Logical Workflows
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The following diagrams, generated using the DOT language, illustrate the typical experimental
workflow for studying calcium aluminate hydration and the logical relationship between
temperature and the resulting hydration products.
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Caption: Experimental workflow for studying calcium aluminate hydration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comparative Guide to the Hydration of Calcium
Aluminate Phases at Various Temperatures]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b084921#hydration-of-different-calcium-aluminate-
phases-at-various-temperatures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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